Cas no 54567-94-1 (3,5-Pyridinedicarbonitrile, 1-ethyl-1,4-dihydro-2,4,4,6-tetramethyl-)

54567-94-1 structure
Product name:3,5-Pyridinedicarbonitrile, 1-ethyl-1,4-dihydro-2,4,4,6-tetramethyl-
3,5-Pyridinedicarbonitrile, 1-ethyl-1,4-dihydro-2,4,4,6-tetramethyl- Chemical and Physical Properties
Names and Identifiers
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- 3,5-Pyridinedicarbonitrile, 1-ethyl-1,4-dihydro-2,4,4,6-tetramethyl-
- 1-ethyl-2,4,4,6-tetramethylpyridine-3,5-dicarbonitrile
- 54567-94-1
- DTXSID00484866
- SCHEMBL11791955
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- Inchi: InChI=1S/C13H17N3/c1-6-16-9(2)11(7-14)13(4,5)12(8-15)10(16)3/h6H2,1-5H3
- InChI Key: FOUXGJORARDBDK-UHFFFAOYSA-N
- SMILES: CCN1C(C)=C(C#N)C(C)(C)C(C#N)=C1C
Computed Properties
- Exact Mass: 215.14241
- Monoisotopic Mass: 215.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.8Ų
- XLogP3: 2.2
Experimental Properties
- PSA: 50.82
3,5-Pyridinedicarbonitrile, 1-ethyl-1,4-dihydro-2,4,4,6-tetramethyl- Related Literature
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Zhiguo Xia,Shihai Miao,Mingyue Chen,Quanlin Liu J. Mater. Chem. C, 2016,4, 1336-1344
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Son H. Doan,Mohanad A. Hussein,Thanh Vinh Nguyen Chem. Commun., 2021,57, 8901-8904
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3. Transition metal-free thiol–yne click polymerization toward Z-stereoregular poly(vinylene sulfide)s†Die Huang,Yong Liu,Shang Guo,Baixue Li,Jia Wang,Bicheng Yao,Anjun Qin Polym. Chem., 2019,10, 3088-3096
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J. García-Fernández,J. Bartolomé,A. Torres-Pardo,A. Peche-Herrero,J. Moreno,J. Ramírez-Castellanos,A. Cremades,J. Piqueras J. Mater. Chem. C, 2017,5, 10176-10184
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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